Cas no 690643-34-6 (1-(2,3,5,6-tetramethylbenzenesulfonyl)pyrrolidine)

• Product Name: 1-(2,3,5,6-tetramethylbenzenesulfonyl)pyrrolidine
• CAS No: 690643-34-6
• MF: C₁₄H₂₁NO₂S
• MW: 267.387042760849
• CID: 5361930
• Update Time: 2025-05-24

1-(2,3,5,6-tetramethylbenzenesulfonyl)pyrrolidine Chemical and Physical Properties

Names and Identifiers

• 1-[(2,3,5,6-tetramethylphenyl)sulfonyl]pyrrolidine
• Pyrrolidine, 1-[(2,3,5,6-tetramethylphenyl)sulfonyl]-
• 1-(2,3,5,6-tetramethylbenzenesulfonyl)pyrrolidine

• Inchi： 1S/C14H21NO2S/c1-10-9-11(2)13(4)14(12(10)3)18(16,17)15-7-5-6-8-15/h9H,5-8H2,1-4H3
• InChI Key： SZDHODJWXBCEKM-UHFFFAOYSA-N
• SMILES： N1(S(C2=C(C)C(C)=CC(C)=C2C)(=O)=O)CCCC1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 1-(2,3,5,6-tetramethylbenzenesulfonyl)pyrrolidine

1-(2,3,5,6-Tetramethylbenzenesulfonyl)Pyrrolidine: A Comprehensive Overview

The compound with CAS No 690643-34-6, commonly referred to as 1-(2,3,5,6-tetramethylbenzenesulfonyl)pyrrolidine, is a highly specialized chemical entity that has garnered significant attention in the fields of organic chemistry and pharmaceutical research. This compound is notable for its unique structure and potential applications in drug development and material science. In this article, we will delve into the properties, synthesis methods, and recent advancements in the utilization of 1-(2,3,5,6-tetramethylbenzenesulfonyl)pyrrolidine.

1-(2,3,5,6-Tetramethylbenzenesulfonyl)pyrrolidine is a derivative of pyrrolidine, a five-membered nitrogen-containing heterocyclic compound. The sulfonyl group attached to the benzene ring introduces significant electronic and steric effects. The presence of four methyl groups on the benzene ring further enhances the compound's stability and reactivity. This structure makes it an ideal candidate for various chemical transformations and functionalizations.

Recent studies have highlighted the potential of 1-(2,3,5,6-tetramethylbenzenesulfonyl)pyrrolidine as a versatile building block in organic synthesis. Researchers have explored its role in constructing complex molecular architectures through processes such as Suzuki-Miyaura coupling and other cross-coupling reactions. The compound's ability to act as a directing group in aromatic substitution reactions has been particularly valuable in synthesizing bioactive molecules with intricate structures.

In the pharmaceutical industry, 1-(2,3,5,6-tetramethylbenzenesulfonyl)pyrrolidine has shown promise as an intermediate in the synthesis of novel drug candidates. Its unique electronic properties make it suitable for modulating pharmacokinetic profiles and enhancing bioavailability. For instance, recent research has demonstrated its use in developing inhibitors for kinases involved in cancer progression.

The synthesis of 1-(2,3,5,6-tetramethylbenzenesulfonyl)pyrrolidine typically involves multi-step processes that require precise control over reaction conditions. One common approach involves the sulfonation of 2,3